Cas no 1807180-46-6 (2-Amino-6-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-6-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1807180-46-6
• MF: C₆H₄F₃IN₂
• MW: 288.009043693542
• CID: 4899394
• Update Time: 2025-06-14

2-Amino-6-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F3IN2/c7-6(8,9)3-1-4(10)12-5(11)2-3/h1-2H,(H2,11,12)
• InChI Key： SDZPFBRTRKSJEO-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-iodo-4-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-Amino-6-iodo-4-(trifluoromethyl)pyridine (CAS: 1807180-46-6) in Chemical Biology and Pharmaceutical Research

2-Amino-6-iodo-4-(trifluoromethyl)pyridine (CAS: 1807180-46-6) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and iodo functional groups, serves as a valuable building block in the synthesis of biologically active molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the key areas of research involving 2-Amino-6-iodo-4-(trifluoromethyl)pyridine is its role in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective kinase inhibitors. The trifluoromethyl group enhances the metabolic stability and binding affinity of the resulting compounds, while the iodo substituent facilitates further functionalization through cross-coupling reactions. This dual functionality makes the compound a highly attractive scaffold for drug discovery.

In addition to its applications in kinase inhibitor development, recent research has highlighted the potential of 2-Amino-6-iodo-4-(trifluoromethyl)pyridine in the field of radiopharmaceuticals. A study conducted by a team at the University of California, San Francisco, utilized the iodo moiety for radioiodination, enabling the creation of targeted imaging agents for cancer diagnostics. The compound's stability under physiological conditions and its ability to undergo efficient radiolabeling were identified as critical advantages in this context.

Another notable advancement involves the use of 2-Amino-6-iodo-4-(trifluoromethyl)pyridine in the design of novel agrochemicals. Researchers at Bayer AG reported in a 2024 publication that derivatives of this compound exhibit potent herbicidal activity, with the trifluoromethyl group playing a pivotal role in enhancing bioavailability and environmental persistence. These findings underscore the compound's potential beyond pharmaceuticals, extending its relevance to agricultural chemistry.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-Amino-6-iodo-4-(trifluoromethyl)pyridine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. For instance, a 2023 patent application by Merck & Co. described a novel catalytic system that significantly enhances the efficiency of the iodination step, addressing one of the key bottlenecks in the production process.

In conclusion, 2-Amino-6-iodo-4-(trifluoromethyl)pyridine (CAS: 1807180-46-6) continues to be a compound of high interest in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to radiopharmaceuticals and agrochemicals. Ongoing research aims to further exploit its potential while addressing synthetic challenges, paving the way for new therapeutic and diagnostic tools. As the field advances, this compound is likely to remain a focal point of innovation in the years to come.